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Abstract

This technical guide provides a comprehensive overview of 2-(Ethylamino)-5-methylbenzoic
acid (CAS No. 54675-17-1), a substituted anthranilic acid derivative. While specific
experimental data for this compound is limited in publicly accessible literature, this document
consolidates its known properties and presents a scientifically grounded framework for its
synthesis, characterization, and potential applications. This guide is intended for researchers,
scientists, and professionals in drug development and chemical synthesis who require a
thorough understanding of this molecule. By leveraging established principles of organic
chemistry and referencing analogous compounds, this guide aims to be a valuable resource for
facilitating further research and development.

Introduction and Physicochemical Properties

2-(Ethylamino)-5-methylbenzoic acid, also known as N-Ethyl-5-methylanthranilic acid, is an
aromatic organic compound. It belongs to the class of N-substituted anthranilic acids, which are
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known for their utility as versatile intermediates in the synthesis of pharmaceuticals and other
fine chemicals. The core structure consists of a benzoic acid moiety substituted with an
ethylamino group at the 2-position and a methyl group at the 5-position.

Molecular Structure and Properties

The fundamental properties of 2-(Ethylamino)-5-methylbenzoic acid are summarized in the

table below.
Property Value Source
Molecular Formula C10H13NO2 [1]
Molecular Weight 179.22 g/mol [1]
CAS Number 54675-17-1 [1]
, CCNC1=C(C=C(C=C1)C)C(=0O
Canonical SMILES [1]
)O
N-Ethyl-5-methylanthranilic
Synonyms acid, 6-(Ethylamino)-m-toluic [1]

acid

Synthesis of 2-(Ethylamino)-5-methylbenzoic Acid

While a specific, detailed protocol for the synthesis of 2-(Ethylamino)-5-methylbenzoic acid is
not readily available in peer-reviewed literature, a highly plausible and efficient method is the N-
alkylation of the corresponding primary amine, 2-amino-5-methylbenzoic acid. Reductive
amination stands out as a robust and widely used method for this type of transformation due to
its high selectivity and generally mild reaction conditions.[2][3]

Proposed Synthesis Route: Reductive Amination

The synthesis can be envisioned as a one-pot reaction where 2-amino-5-methylbenzoic acid
reacts with acetaldehyde in the presence of a suitable reducing agent to form the desired N-
ethylated product.
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Reactants

(2-Amino-5-methylbenzoic acid) Condensation

| - Imine Intermediate Reduction
A

Acetaldehyde Reagents
Reducing Agent > : : .
(.., NaBH(OAG)3) 2-(Ethylamino)-5-methylbenzoic acid

Solvent
(e.g., Dichloroethane)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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